L-Glutamic acid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylate
Catalog No.
S537505
CAS No.
85181-48-2
M.F
C21H26FN4O7-
M. Wt
465.5 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
85181-48-2
Product Name
L-Glutamic acid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylate
IUPAC Name
(2S)-2-aminopentanedioic acid;1-ethyl-6-fluoro-4-oxo-7-piperazin-1-ylquinoline-3-carboxylate
Molecular Formula
C21H26FN4O7-
Molecular Weight
465.5 g/mol
InChI
InChI=1S/C16H18FN3O3.C5H9NO4/c1-2-19-9-11(16(22)23)15(21)10-7-12(17)14(8-13(10)19)20-5-3-18-4-6-20;6-3(5(9)10)1-2-4(7)8/h7-9,18H,2-6H2,1H3,(H,22,23);3H,1-2,6H2,(H,7,8)(H,9,10)/p-1/t;3-/m.0/s1
InChI Key
BIAAXZAPCCKBJW-HVDRVSQOSA-N
SMILES
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCNCC3)F)C(=O)[O-].C(CC(=O)O)C(C(=O)O)N
Solubility
Soluble in DMSO
Synonyms
Norfloxacin glutamate;
Canonical SMILES
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCNCC3)F)C(=O)[O-].C(CC(=O)O)C(C(=O)O)N
Isomeric SMILES
CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCNCC3)F)C(=O)[O-].C(CC(=O)O)[C@@H](C(=O)O)N
Description
The exact mass of the compound L-Glutamic acid, 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylate is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Other CAS
85181-48-2
Dates
Modify: 2023-07-15
1: Tamanna, Ramana J. Structural Insights into the Fluoroquinolone Resistance Mechanism of Shigella flexneri DNA Gyrase and Topoisomerase IV. Microb Drug Resist. 2016 Jul;22(5):404-11. doi: 10.1089/mdr.2015.0018. Epub 2016 Feb 9. PubMed PMID: 26859259.
2: Kim DW, Feng J, Chen H, Kweon O, Gao Y, Yu LR, Burrowes VJ, Sutherland JB. Identification of the enzyme responsible for N-acetylation of norfloxacin by Microbacterium sp. Strain 4N2-2. Appl Environ Microbiol. 2013 Jan;79(1):314-21. doi: 10.1128/AEM.02347-12. Epub 2012 Oct 26. PubMed PMID: 23104417; PubMed Central PMCID: PMC3536110.
3: Chenel M, Limosin A, Marchand S, Paquereau J, Mimoz O, Couet W. Norfloxacin-induced electroencephalogram alteration and seizures in rats are not triggered by enhanced levels of intracerebral glutamate. Antimicrob Agents Chemother. 2003 Nov;47(11):3660-2. PubMed PMID: 14576142; PubMed Central PMCID: PMC253770.
4: Halliwell RF, Su J, Demuro A, Martinez-Torres A, Miledi R. Characterization of the interaction between a novel convulsant agent, norbiphen, and GABA(A) and other ligand-gated ion channels. Neuropharmacology. 2002 Sep;43(4):778-87. PubMed PMID: 12367622.
5: Smolders I, Gousseau C, Marchand S, Couet W, Ebinger G, Michotte Y. Convulsant and subconvulsant doses of norfloxacin in the presence and absence of biphenylacetic acid alter extracellular hippocampal glutamate but not gamma-aminobutyric acid levels in conscious rats. Antimicrob Agents Chemother. 2002 Feb;46(2):471-7. PubMed PMID: 11796360; PubMed Central PMCID: PMC127025.
6: Yasuda M, Fukuda H, Yokoi S, Ishihara S, Kawada Y, Deguchi T. In vitro selection of fluoroquinolone-resistant Neisseria gonorrhoeae harboring alterations in DNA gyrase and topoisomerase IV. J Urol. 2000 Sep;164(3 Pt 1):847-51. PubMed PMID: 10953166.
7: Tanaka M, Sagiyama K, Haraoka M, Saika T, Kobayashi I, Naito S. Genotypic evolution in a quinolone-resistant Neisseria gonorrhoeae isolate from a patient with clinical failure of levofloxacin treatment. Urol Int. 1999;62(1):64-8. PubMed PMID: 10436438.
8: Saiki AY, Shen LL, Chen CM, Baranowski J, Lerner CG. DNA cleavage activities of Staphylococcus aureus gyrase and topoisomerase IV stimulated by quinolones and 2-pyridones. Antimicrob Agents Chemother. 1999 Jul;43(7):1574-7. PubMed PMID: 10390205; PubMed Central PMCID: PMC89326.
9: Kawakami J, Yamamoto K, Asanuma A, Yanagisawa K, Sawada Y, Iga T. Inhibitory effect of new quinolones on GABA(A) receptor-mediated response and its potentiation with felbinac in Xenopus oocytes injected with mouse-brain mRNA: correlation with convulsive potency in vivo. Toxicol Appl Pharmacol. 1997 Aug;145(2):246-54. PubMed PMID: 9266796.
10: Chen C, Liu X, Wu R. High-performance liquid chromatographic method for the determination of norfloxacin glutamate and glucuronate in solid and liquid dosage forms and its application to stability testing. J Pharm Biomed Anal. 1993 Aug;11(8):717-21. PubMed PMID: 7903053.
11: Dodd PR, Davies LP, Watson WE, Nielsen B, Dyer JA, Wong LS, Johnston GA. Neurochemical studies on quinolone antibiotics: effects on glutamate, GABA and adenosine systems in mammalian CNS. Pharmacol Toxicol. 1989 May;64(5):404-11. PubMed PMID: 2771865.
2: Kim DW, Feng J, Chen H, Kweon O, Gao Y, Yu LR, Burrowes VJ, Sutherland JB. Identification of the enzyme responsible for N-acetylation of norfloxacin by Microbacterium sp. Strain 4N2-2. Appl Environ Microbiol. 2013 Jan;79(1):314-21. doi: 10.1128/AEM.02347-12. Epub 2012 Oct 26. PubMed PMID: 23104417; PubMed Central PMCID: PMC3536110.
3: Chenel M, Limosin A, Marchand S, Paquereau J, Mimoz O, Couet W. Norfloxacin-induced electroencephalogram alteration and seizures in rats are not triggered by enhanced levels of intracerebral glutamate. Antimicrob Agents Chemother. 2003 Nov;47(11):3660-2. PubMed PMID: 14576142; PubMed Central PMCID: PMC253770.
4: Halliwell RF, Su J, Demuro A, Martinez-Torres A, Miledi R. Characterization of the interaction between a novel convulsant agent, norbiphen, and GABA(A) and other ligand-gated ion channels. Neuropharmacology. 2002 Sep;43(4):778-87. PubMed PMID: 12367622.
5: Smolders I, Gousseau C, Marchand S, Couet W, Ebinger G, Michotte Y. Convulsant and subconvulsant doses of norfloxacin in the presence and absence of biphenylacetic acid alter extracellular hippocampal glutamate but not gamma-aminobutyric acid levels in conscious rats. Antimicrob Agents Chemother. 2002 Feb;46(2):471-7. PubMed PMID: 11796360; PubMed Central PMCID: PMC127025.
6: Yasuda M, Fukuda H, Yokoi S, Ishihara S, Kawada Y, Deguchi T. In vitro selection of fluoroquinolone-resistant Neisseria gonorrhoeae harboring alterations in DNA gyrase and topoisomerase IV. J Urol. 2000 Sep;164(3 Pt 1):847-51. PubMed PMID: 10953166.
7: Tanaka M, Sagiyama K, Haraoka M, Saika T, Kobayashi I, Naito S. Genotypic evolution in a quinolone-resistant Neisseria gonorrhoeae isolate from a patient with clinical failure of levofloxacin treatment. Urol Int. 1999;62(1):64-8. PubMed PMID: 10436438.
8: Saiki AY, Shen LL, Chen CM, Baranowski J, Lerner CG. DNA cleavage activities of Staphylococcus aureus gyrase and topoisomerase IV stimulated by quinolones and 2-pyridones. Antimicrob Agents Chemother. 1999 Jul;43(7):1574-7. PubMed PMID: 10390205; PubMed Central PMCID: PMC89326.
9: Kawakami J, Yamamoto K, Asanuma A, Yanagisawa K, Sawada Y, Iga T. Inhibitory effect of new quinolones on GABA(A) receptor-mediated response and its potentiation with felbinac in Xenopus oocytes injected with mouse-brain mRNA: correlation with convulsive potency in vivo. Toxicol Appl Pharmacol. 1997 Aug;145(2):246-54. PubMed PMID: 9266796.
10: Chen C, Liu X, Wu R. High-performance liquid chromatographic method for the determination of norfloxacin glutamate and glucuronate in solid and liquid dosage forms and its application to stability testing. J Pharm Biomed Anal. 1993 Aug;11(8):717-21. PubMed PMID: 7903053.
11: Dodd PR, Davies LP, Watson WE, Nielsen B, Dyer JA, Wong LS, Johnston GA. Neurochemical studies on quinolone antibiotics: effects on glutamate, GABA and adenosine systems in mammalian CNS. Pharmacol Toxicol. 1989 May;64(5):404-11. PubMed PMID: 2771865.
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